Cas no 1909294-32-1 (rac-methyl (2R,3R)-5-oxo-3-(trifluoromethyl)pyrrolidine-2-carboxylate)

• Product Name: rac-methyl (2R,3R)-5-oxo-3-(trifluoromethyl)pyrrolidine-2-carboxylate
• CAS No: 1909294-32-1
• MF: C₇H₈F₃NO₃
• MW: 211.13853263855
• MDL: MFCD29055430
• CID: 5246649
• PubChem ID: 121553219
• Update Time: 2025-10-22

rac-methyl (2R,3R)-5-oxo-3-(trifluoromethyl)pyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• D-Proline, 5-oxo-3-(trifluoromethyl)-, methyl ester, (3R)-
• rac-methyl (2R,3R)-5-oxo-3-(trifluoromethyl)pyrrolidine-2-carboxylate

• MDL： MFCD29055430
• Inchi： 1S/C7H8F3NO3/c1-14-6(13)5-3(7(8,9)10)2-4(12)11-5/h3,5H,2H2,1H3,(H,11,12)/t3-,5-/m1/s1
• InChI Key： FGLVXXYZFXCUQL-NQXXGFSBSA-N
• SMILES： C(OC)(=O)[C@H]1[C@H](C(F)(F)F)CC(=O)N1

Additional information on rac-methyl (2R,3R)-5-oxo-3-(trifluoromethyl)pyrrolidine-2-carboxylate

Rac-Methyl (2R,3R)-5-Oxo-3-(Trifluoromethyl)Pyrrolidine-2-Carboxylate: A Comprehensive Overview

Rac-methyl (2R,3R)-5-oxo-3-(trifluoromethyl)pyrrolidine-2-carboxylate, also known by its CAS number 1909294-32-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyrrolidine ring with specific stereochemistry and substituents. The presence of the trifluoromethyl group and the oxo functionality introduces distinct electronic and steric properties, making it a valuable molecule for various applications.

The core structure of this compound is a pyrrolidine ring, a five-membered cyclic amine. The stereochemistry at the 2R and 3R positions is crucial, as it determines the spatial arrangement of the substituents. The trifluoromethyl group at the 3-position imparts significant electron-withdrawing effects, which can influence the reactivity and stability of the molecule. Additionally, the oxo group at the 5-position introduces a ketone functionality, further modulating the electronic environment of the ring.

The methyl ester group at the 2-position plays a role in solubility and bioavailability, making this compound suitable for various biological assays. Recent studies have highlighted its potential as a building block in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The ability to fine-tune its structure through stereochemical control has opened new avenues for exploring its pharmacological properties.

From a synthetic perspective, rac-methyl (2R,3R)-5-oxo-3-(trifluoromethyl)pyrrolidine-2-carboxylate can be prepared via several routes, including asymmetric catalysis and enzymatic methods. These methods allow for high enantioselectivity, which is essential for producing pure enantiomers required in pharmaceutical applications. The use of transition metal catalysts has been particularly effective in constructing the chiral centers with high precision.

In terms of applications, this compound has shown promise in medicinal chemistry as a lead compound for developing therapeutics targeting various diseases. Its unique structure enables interactions with specific protein targets, making it a valuable tool in drug design. Recent research has focused on its potential as an inhibitor of certain kinases involved in cancer pathways, demonstrating its ability to modulate cellular signaling processes.

The trifluoromethyl group also contributes to the compound's stability under physiological conditions, enhancing its suitability for in vivo studies. This stability is critical for ensuring that the compound maintains its activity during pharmacokinetic evaluations. Furthermore, its solubility profile makes it amenable to formulation into various drug delivery systems.

Looking ahead, ongoing research is exploring the optimization of this compound's pharmacokinetic properties to improve its efficacy as a therapeutic agent. Advances in computational chemistry are being utilized to predict and refine its interactions with target proteins, paving the way for more efficient drug development processes.

In conclusion, rac-methyl (2R,3R)-5-oxo-3-(trifluoromethyl)pyrrolidine-2-carboxylate represents a versatile and intriguing molecule with broad applications in organic synthesis and drug discovery. Its unique structure and stereochemistry make it a valuable asset for researchers seeking to develop novel bioactive compounds with specific therapeutic profiles.